N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide

• Molecular Formula: C20H27NO2S
• Molecular Weight: 345.5 g/mol
• IUPAC Name: N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide
• InChI: InChI=1S/C20H27NO2S/c1-15-12-18(20(3,4)5)13-19(16(15)2)24(22,23)21(6)14-17-10-8-7-9-11-17/h7-13H,14H2,1-6H3
• InChI Key: IVVPZXIMXISMDU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)N(C)CC2=CC=CC=C2)C
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)N(C)CC2=CC=CC=C2)C(C)(C)C

Description

N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide, also known as BSA-TB, is a sulfonamide compound that has gained significant attention in scientific research due to its various applications in the field of medicinal chemistry. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.

Mechanism of Action

N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide inhibits carbonic anhydrase activity by binding to the zinc ion in the active site of the enzyme. This binding results in the displacement of the water molecule from the zinc ion, which is required for the catalytic activity of the enzyme. As a result, the enzyme is unable to perform its physiological functions, leading to the observed effects of N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide.
Biochemical and Physiological Effects:
In addition to its inhibitory activity against carbonic anhydrase, N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has been shown to have other biochemical and physiological effects. It has been reported to have anti-inflammatory activity and to inhibit the growth of cancer cells in vitro. N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has also been shown to have antioxidant activity, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has several advantages as a research tool. It is a potent inhibitor of carbonic anhydrase, and its inhibitory activity is well-characterized. N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide is also relatively stable and can be easily synthesized using standard laboratory techniques. However, N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has not been extensively studied in vivo, so its effects on whole organisms are not well-understood.

Future Directions

There are several future directions for research on N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide. One potential application is in the treatment of glaucoma, as it has been shown to reduce intraocular pressure in animal models. Further studies are needed to determine the efficacy and safety of N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide in humans. Additionally, the anti-inflammatory and antioxidant properties of N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide suggest that it may have potential applications in the treatment of other diseases, such as arthritis and neurodegenerative disorders. Further studies are needed to explore these potential applications. Finally, the development of new synthetic methods for N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide may lead to the discovery of new analogs with improved properties and efficacy.

Synthesis Methods

The synthesis of N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide involves the reaction of benzylamine with 5-tert-butyl-N,2,3-trimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have potent inhibitory activity against the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption. N-benzyl-5-tert-butyl-N,2,3-trimethylbenzenesulfonamide has also been investigated for its potential use in the treatment of glaucoma, as it has been shown to reduce intraocular pressure in animal models.